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Compound of Interest

Compound Name: 4'-Hydroxyacetophenone

Cat. No.: B195518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the thermal stability and decomposition of 4'-Hydroxyacetophenone. The information is

compiled from publicly available research and safety data sheets to assist researchers,

scientists, and drug development professionals in handling and processing this compound.

Thermal Properties of 4'-Hydroxyacetophenone
4'-Hydroxyacetophenone is a white to off-white crystalline solid with established thermal

properties. It is thermally stable under normal conditions but will decompose at elevated

temperatures. The key thermal parameters are summarized in the table below.

Property Value Source

Melting Point 109-111 °C

Boiling Point 147-148 °C at 3 mmHg

Thermal Decomposition

Temperature
290 °C (DSC, OECD 113) BASF Safety Data Sheet

Thermal Stability Stable up to 300°C [1]
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Note: One study using Thermogravimetric Analysis (TGA) reported a sharp weight loss

between 179°C and 249°C, which was attributed to evaporation rather than decomposition,

suggesting the decomposition onset is above this range.[2]

Thermal Decomposition Analysis
The primary hazardous decomposition products of 4'-Hydroxyacetophenone, particularly

under combustion conditions, are carbon monoxide (CO) and carbon dioxide (CO2). More

detailed analysis under controlled inert and oxidative atmospheres would be required for a

complete profile of decomposition products.

Decomposition Product Conditions Source

Carbon Monoxide (CO) Under fire conditions Safety Data Sheets

Carbon Dioxide (CO2) Under fire conditions Safety Data Sheets

Experimental Protocols for Thermal Analysis
Standard thermal analysis techniques such as Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC) are employed to evaluate the thermal stability and

decomposition of 4'-Hydroxyacetophenone.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which 4'-Hydroxyacetophenone begins to

decompose and to quantify the mass loss as a function of temperature.

Methodology:

Sample Preparation: A small, accurately weighed sample of 4'-Hydroxyacetophenone
(typically 5-10 mg) is placed into a tared TGA crucible (e.g., alumina or platinum).

Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) or an

oxidative gas (e.g., air or oxygen) at a constant flow rate (e.g., 20-50 mL/min).

Temperature Program: The sample is heated from ambient temperature to a final

temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).
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Data Acquisition: The instrument continuously records the sample's mass as a function of

temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the

onset temperature of decomposition, the peak decomposition temperature (from the

derivative of the TGA curve, DTG), and the percentage of mass loss in each decomposition

step.

Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point and enthalpy of fusion of 4'-Hydroxyacetophenone,

as well as the temperature and enthalpy of its decomposition.

Methodology:

Sample Preparation: A small, accurately weighed sample of 4'-Hydroxyacetophenone
(typically 2-5 mg) is hermetically sealed in a DSC pan (e.g., aluminum). An empty, sealed

pan is used as a reference.

Instrument Setup: The DSC cell is purged with an inert gas (e.g., nitrogen) at a constant flow

rate.

Temperature Program: The sample and reference are subjected to a controlled temperature

program, typically involving heating from ambient temperature to a temperature beyond the

decomposition point at a constant heating rate (e.g., 10 °C/min).

Data Acquisition: The instrument measures the difference in heat flow between the sample

and the reference as a function of temperature.

Data Analysis: The resulting DSC curve (heat flow vs. temperature) is analyzed to identify

endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition). The onset

temperature, peak temperature, and enthalpy of each thermal event are calculated.
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Experimental Workflow for Thermal Analysis
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Experimental Workflow for Thermal Analysis of 4'-Hydroxyacetophenone
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Caption: Workflow for TGA and DSC Analysis.

Plausible Thermal Decomposition Pathway
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Plausible Thermal Decomposition of 4'-Hydroxyacetophenone

Decomposition Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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